1-(4-Bromophenyl)heptan-1-ol
Cat. No. B8711086
M. Wt: 271.19 g/mol
InChI Key: QHNQWSSQTIPFMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592364B2
Procedure details
n-Hexyl magnesium bromide (2.0 M in Et2O, 27 mL, 54 mmol) was added to a solution of 4-bromobenzaldehyde (5.0 g, 27 mmol) in THF (20 mL) at 0° C. under nitrogen. After 1.5 h at 0° C., the reaction was quenched slowly with 3 N HCl (20 mL) and concentrated in vacuo. The residue was diluted with water (30 mL) and extracted with Et2O (3×150 mL). Combined extracts were dried (Na2SO4), filtered and concentrated in vacuo. Purification of the residue by flash column chromatography on silica gel (5%→10% EtOAc/Hex) afforded 5.6 g (76%) of 1-(4-bromophenyl)-heptan-1-ol.
Yield
76%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([Mg]Br)[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].[Br:9][C:10]1[CH:17]=[CH:16][C:13]([CH:14]=[O:15])=[CH:12][CH:11]=1>C1COCC1>[Br:9][C:10]1[CH:17]=[CH:16][C:13]([CH:14]([OH:15])[CH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH3:6])=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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27 mL
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Type
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reactant
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Smiles
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C(CCCCC)[Mg]Br
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=O)C=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
the reaction was quenched slowly with 3 N HCl (20 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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ADDITION
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Type
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ADDITION
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Details
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The residue was diluted with water (30 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with Et2O (3×150 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined extracts were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
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|
Details
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Purification of the residue by flash column chromatography on silica gel (5%→10% EtOAc/Hex)
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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|
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Type
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product
|
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Smiles
|
BrC1=CC=C(C=C1)C(CCCCCC)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.6 g | |
| YIELD: PERCENTYIELD | 76% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
